N,N',N''-Tributyl-1-methylsilanetriamine

Specification

• CAS No.: 16411-33-9
• Molecular Formula: C13H33N3Si
• Molecular Weight: 259.51 g/mol
• IUPAC Name: N-[bis(butylamino)-methylsilyl]butan-1-amine
• Standard InChI: InChI=1S/C13H33N3Si/c1-5-8-11-14-17(4,15-12-9-6-2)16-13-10-7-3/h14-16H,5-13H2,1-4H3
• Standard InChI Key: GJQSLHYMHWQOQY-UHFFFAOYSA-N
• SMILES: CCCCN[Si](C)(NCCCC)NCCCC
• Canonical SMILES: CCCCN[Si](C)(NCCCC)NCCCC

Introduction

Chemical Identity and Structure

N,N',N''-Tributyl-1-methylsilanetriamine is a silicon-based compound featuring three butylamine groups attached to a central silicon atom that also bears a methyl group. This structural arrangement creates a distinctive molecular architecture with specific chemical reactivity patterns and properties.

The compound is clearly identified through several standardized chemical identifiers that facilitate its accurate cataloging and reference in research contexts.

Parameter	Value
Chemical Name	N,N',N''-tributyl-1-methylsilanetriamine
CAS Number	16411-33-9
Molecular Formula	C13H33N3Si
Molecular Weight	259.51 g/mol
EINECS Number	240-462-2

Table 1: Basic identification parameters of N,N',N''-tributyl-1-methylsilanetriamine

Synonyms and Alternative Nomenclature

The compound is known by several synonyms in scientific literature and commercial catalogs:

• Silanetriamine, N,N',N''-tributyl-1-methyl-

• N-[Bis(butylamino)-methylsilyl]butan-1-amine

• Methyltris(butylamino)silane

• Tris(butylamino)methylsilane

Physical and Chemical Properties

N,N',N''-Tributyl-1-methylsilanetriamine possesses distinctive physical and chemical characteristics that determine its behavior in laboratory and industrial settings.

Physical Properties

The compound exists as a liquid under standard conditions with specific physical parameters that are important for handling and application purposes.

Property	Value	Conditions
Boiling Point	98-100 °C	At 3 Torr pressure
Density	0.8586 g/cm³	At standard temperature
Vapor Pressure	1.8 Pa	At 20°C
pKa (predicted)	13.27±0.70	-

Table 2: Physical properties of N,N',N''-tributyl-1-methylsilanetriamine

Chemical Reactivity

As a silanetriamine, this compound features a central silicon atom with three nitrogen-containing substituents. The Si-N bonds exhibit distinctive reactivity patterns that make the compound useful in synthetic applications. The presence of the three butyl groups attached to nitrogen atoms contributes to the compound's lipophilicity and influences its solubility profile in various solvents.

The relatively high pKa value (13.27±0.70) suggests that the amine groups in the compound are weakly basic, which affects its interactions with acidic substances and its behavior in aqueous environments.

Hazard Category	Classification
Flammability	Flammable liquids, Category 2
Toxicity	Acute toxicity - Category 4, Oral
Corrosivity	Skin corrosion, Sub-category 1B
Eye Effects	Serious eye damage, Category 1

Table 3: Hazard classifications for N,N',N''-tributyl-1-methylsilanetriamine

Hazard Statements

The specific hazard statements associated with this compound include:

• H225: Highly flammable liquid and vapor

• H302: Harmful if swallowed

• H314: Causes severe skin burns and eye damage

These hazard statements highlight the need for appropriate protective measures when working with this chemical, including proper ventilation, skin and eye protection, and fire safety precautions.

Synthesis Methods

The synthesis of N,N',N''-tributyl-1-methylsilanetriamine has been documented in scientific literature, providing valuable insights for researchers seeking to produce or modify this compound.

A notable synthesis method for this compound involves the use of potassium as described in work by Nametkin et al. in the journal "Chemistry of Heterocyclic Compounds" from 1967. While specific reaction conditions and detailed protocols are not fully elaborated in the available search results, this reference provides a starting point for researchers interested in synthesizing this compound.

The reaction likely involves the formation of silicon-nitrogen bonds through the reaction of a suitable silicon precursor (possibly methylsilane or a methylchlorosilane derivative) with butylamine in the presence of potassium as a reactive metal.

Applications and Research Relevance

N,N',N''-tributyl-1-methylsilanetriamine finds application in several scientific and research contexts.

Protein Degrader Building Blocks

One of the most significant applications of this compound is as a building block in the development of protein degraders. Protein degradation has emerged as an important therapeutic strategy in drug discovery, particularly for targeting proteins previously considered "undruggable." Compounds like N,N',N''-tributyl-1-methylsilanetriamine may serve as precursors or components in the synthesis of molecules designed to induce selective protein degradation.

Parameter	Typical Value
Purity	≥95% to 97% minimum
Package Sizes	25 grams, 5 grams, 1 gram, etc.
Lead Time	Approximately 5 days

Table 4: Commercial supply specifications for N,N',N''-tributyl-1-methylsilanetriamine